N-(4-fluoro-2-methylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17FN4OS/c1-12-9-14(20)6-7-15(12)24-18(25)11-26-19-10-17(22-13(2)23-19)16-5-3-4-8-21-16/h3-10H,11H2,1-2H3,(H,24,25)
• InChI Key: XDYDHAOKXPTZEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CSC2=NC(=NC(=C2)C3=CC=CC=N3)C
• Molecular Formula: C19H17FN4OS
• Molecular Weight: 368.4 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17FN4OS and its molecular weight is 368.43. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging and PET

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives structurally related to "N-(4-fluoro-2-methylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide," have been identified as selective ligands for the translocator protein (18 kDa). These compounds, specifically designed with a fluorine atom in their structure, allow for labeling with fluorine-18 and in vivo imaging using positron emission tomography (PET). This application is particularly relevant in the context of neurological diseases, providing insights into the role of the translocator protein in neuroinflammation and neurodegeneration (Dollé et al., 2008).

Anticancer Activity

Compounds structurally similar to "N-(4-fluoro-2-methylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide" have shown promising anticancer activity. For instance, fluoro substituted benzo[b]pyran derivatives have been reported to exhibit anticancer activity at low concentrations against lung, breast, and CNS cancer cell lines, highlighting the potential therapeutic applications of fluorine-containing compounds in oncology (Hammam et al., 2005).

Crystal Structure Analysis

The crystal structures of compounds incorporating the 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl] motif, akin to "N-(4-fluoro-2-methylphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide," reveal interesting aspects of their molecular conformation. These studies provide insights into the intramolecular and intermolecular interactions that stabilize their folded conformation, which is crucial for understanding their biological activity and designing new drugs (Subasri et al., 2016).

Drug Design and Metabolic Stability

Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has led to the development of compounds like "N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide," demonstrating the significance of incorporating fluorine and other substituents to enhance metabolic stability. This is a key consideration in the drug design process, aiming to reduce or eliminate metabolic deacetylation for improved therapeutic efficacy (Stec et al., 2011).